![molecular formula C30H36BBr3 B8214455 Tris(4-bromo-2,3,5,6-tetramethylphenyl)borane](/img/structure/B8214455.png)
Tris(4-bromo-2,3,5,6-tetramethylphenyl)borane
Overview
Description
Tris(4-bromo-2,3,5,6-tetramethylphenyl)borane is a useful research compound. Its molecular formula is C30H36BBr3 and its molecular weight is 647.1 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalyst for Reductive Alkylation and Synthesis of Triarylmethanes : It acts as an efficient catalyst in the reductive alkylation of alkoxy benzenes and the synthesis of triarylmethanes using aldehydes (Chandrasekhar et al., 2009).
Synthesis of Optically Pure and Diisotactic Poly(siloxane)s : It serves as an effective catalyst in creating optically pure and diisotactic poly(siloxane)s with better controlled chemical and stereoregular structures (Zhou & Kawakami, 2005).
Guanylation Reaction Catalyst : This compound is efficient in catalyzing the guanylation reaction of amines with carbodiimide under mild conditions (Antiñolo et al., 2016).
Co-catalyst in Metallocene-Based Industrial Processes : It is important as a co-catalyst in metallocene-based processes for the homogeneous polymerization of olefins (Piers & Chivers, 1998).
Catalyst for Friedel-Crafts Reactions : The compound is an efficient catalyst for Friedel-Crafts reactions, leading to the synthesis of unsymmetrical triarylmethanes (Thirupathi, Neupane & Lee, 2011).
Alkylation of 1,3-Dicarbonyl Compounds : It catalyzes the alkylation of 1,3-dicarbonyl compounds with benzylic alcohols, useful in synthesizing oxygenated heterocycles like furans and 4H-chromenes (Reddy, Vijaykumar & Grée, 2010).
Hole Blocker in Organic Electroluminescent Devices : It is used as a hole blocker in high-performance blue and blue-violet-emitting organic electroluminescent devices (Kinoshita, Kita & Shirota, 2002).
Catalyst in Organic and Organometallic Chemistry : The compound is used as a catalyst in various reactions like hydrometallation, alkylations, and aldol-type reactions (Erker, 2005).
Synthesis of Siloxane Architectures : It aids in synthesizing linear, cyclic, and macrocyclic siloxanes, aryl-/alkoxysiloxanes, and other bespoke products (Gao, Battley & Leitao, 2022).
Lowering Polymerization Temperature : It acts as a Lewis acid catalyst to lower the ring-opening polymerization temperature of 1,3-benzoxazines (Arslan, Kiskan & Yagcı, 2018).
properties
IUPAC Name |
tris(4-bromo-2,3,5,6-tetramethylphenyl)borane | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H36BBr3/c1-13-19(7)28(32)20(8)14(2)25(13)31(26-15(3)21(9)29(33)22(10)16(26)4)27-17(5)23(11)30(34)24(12)18(27)6/h1-12H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDDHNGCDCAKILA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C(=C(C(=C1C)C)Br)C)C)(C2=C(C(=C(C(=C2C)C)Br)C)C)C3=C(C(=C(C(=C3C)C)Br)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H36BBr3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
647.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tris(4-bromo-2,3,5,6-tetramethylphenyl)borane |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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